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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the nuclear decay

properties of Krypton-79 (79Kr), a radionuclide with emerging applications in medical imaging

and other scientific research. This document details its half-life, decay scheme, and the

experimental methodologies used to characterize these properties.

Quantitative Decay Data
The decay characteristics of Krypton-79 are summarized in the table below. This data is

essential for dosimetry calculations, imaging protocol development, and shielding design.

Parameter Value

Half-life (T1/2) 35.04 hours[1][2][3]

Decay Modes
Electron Capture (EC) and Positron Emission

(β+)[1][2]

Parent Nuclide 79Rb[2][3]

Daughter Nuclide 79Br (100%)[1]

Q-value 1.626 MeV[2][3]

Emitted Radiations
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Krypton-79 decays to stable Bromine-79, primarily through electron capture with a smaller

fraction undergoing positron emission. This process is accompanied by the emission of gamma

rays, X-rays, and Auger electrons as the daughter atom de-excites. The most prominent

emissions are detailed below.

Radiation Type Energy (keV) Intensity (%)

Gamma (γ) 261.35 12.7

397.64 9.33

606.21 8.12

217.07 2.38

306.47 2.60

299.53 1.54

388.97 1.51

831.97 1.26

Positron (β+) 263.2 (Eavg) 6.67

835.0 (Emax)

Annihilation Radiation 511.0 13.7

X-ray (Kα) 11.88 28.9

X-ray (Kβ) 13.25 4.03

Auger Electron (KLL) 10.20 23.9

Auger Electron (LMM) 1.32 100.4

Note: Intensities are given as the number of emissions per 100 decays of 79Kr. Data sourced

from MIRDsoft.[1]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1196655?utm_src=pdf-body
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_HTMLs/Kr-79.htm
https://www.benchchem.com/product/b1196655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The decay of Krypton-79 to Bromine-79 involves transitions to several excited states of the

daughter nucleus, which then de-excite by emitting gamma rays. The following diagram

illustrates the primary decay pathways.

Krypton-79 (Z=36)

Bromine-79 (Z=35)

79Kr (1/2-)
T1/2 = 35.04 h

79Br (g.s. 3/2-)

 EC/β+ (~67%)217.1 keV (5/2-)

 EC/β+ (2.38%)

261.4 keV (5/2+)

 EC/β+ (12.7%)

397.6 keV (3/2-)

 EC/β+ (9.33%)

606.2 keV (1/2-)

 EC/β+ (8.12%)

 γ 217.1 keV  γ 261.4 keV  γ 397.6 keV  γ 606.2 keV

Click to download full resolution via product page

Decay scheme of Krypton-79 to Bromine-79.

Experimental Protocols for Half-life Determination
The half-life of Krypton-79 is determined experimentally by measuring the decrease in its

activity over time. A common and precise method involves gamma-ray spectroscopy.

Principle
The radioactive decay law states that the activity (A) of a sample at a given time (t) is

proportional to the number of radioactive nuclei (N) and is given by:

A(t) = A0 * e-λt
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where A0 is the initial activity and λ is the decay constant. The half-life (T1/2) is related to the

decay constant by:

T1/2 = ln(2) / λ

By measuring the activity at various time points, the decay constant and subsequently the half-

life can be determined.

Generalized Experimental Procedure
Sample Preparation: A sample of Krypton-79 is produced, typically through the

bombardment of a stable target in a cyclotron. The 79Kr gas is then purified and contained in

a sealed vial.

Gamma-ray Spectroscopy Setup: A high-purity germanium (HPGe) detector, known for its

excellent energy resolution, is used to measure the gamma rays emitted from the 79Kr

sample. The detector is calibrated using standard radioactive sources with well-known

gamma-ray energies and intensities.

Data Acquisition: The 79Kr sample is placed at a fixed distance from the detector. The

gamma-ray spectrum is acquired for a set duration at regular intervals over a period of

several half-lives (e.g., every few hours for about a week). The start and end time of each

measurement are precisely recorded.

Data Analysis:

For each spectrum, the net peak area of a prominent, well-resolved gamma-ray from the

decay of 79Kr (e.g., the 261.4 keV or 397.6 keV peak) is determined. This is done by

subtracting the background counts from the gross peak counts.

The net peak area is proportional to the activity of the sample at the time of measurement.

The natural logarithm of the net peak area (or activity) is plotted against the time of

measurement.

A linear least-squares fit is applied to the data points. The slope of this line is equal to the

negative of the decay constant (-λ).
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The half-life is then calculated from the decay constant.

Coincidence Counting
For more complex decay schemes, coincidence counting techniques can be employed to

improve the accuracy of activity measurements and to elucidate the decay scheme itself. This

method involves using two or more detectors to simultaneously detect radiations that are

emitted in cascade. By gating on a specific radiation in one detector, the spectrum of coincident

radiations in the other detector can be isolated, reducing background and confirming the

relationships between different emissions.

Experimental Workflow
The following diagram illustrates a typical workflow for the determination of the half-life of

Krypton-79 using gamma-ray spectroscopy.
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1. Radionuclide Production

2. Gamma-ray Spectroscopy

3. Data Analysis
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Workflow for half-life determination.
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Applications in Research and Drug Development
Krypton-79 and its metastable isomer, Krypton-79m (T1/2 = 50 s), have potential applications

in nuclear medicine, particularly for ventilation imaging of the lungs.[4] The 130 keV gamma-ray

emitted by 79mKr is suitable for imaging with standard gamma cameras. A thorough

understanding of the decay properties of the longer-lived 79Kr is crucial for assessing the

dosimetry and potential background signal in such applications. Furthermore, the well-

characterized emissions of 79Kr make it a useful radionuclide for the calibration of radiation

detectors and for fundamental studies in nuclear physics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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